2-Amino-5-(methoxycarbonyl)benzoic acid

• IUPAC Name: 2-amino-5-methoxycarbonylbenzoic acid
• InChI: InChI=1S/C9H9NO4/c1-14-9(13)5-2-3-7(10)6(4-5)8(11)12/h2-4H,10H2,1H3,(H,11,12)
• InChI Key: XIGSLVIYSSSYNA-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1)N)C(=O)O
• Molecular Formula: C9H9NO4
• DSSTOX Substance ID: DTXSID00518271
• Molecular Weight: 195.17 g/mol
• CAS No.: 63746-25-8

Description

2-Amino-5-(methoxycarbonyl)benzoic acid is a useful research compound. Its molecular formula is C9H9NO4 and its molecular weight is 195.17 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Manufacturing

• Industrial Process Scale-Up : 2-Amino-5-(methoxycarbonyl)benzoic acid is used as a key intermediate in the synthesis of SGLT2 inhibitors, a class of drugs for diabetes therapy. Its preparation involves a six-step process starting from dimethyl terephthalate, demonstrating scalability and cost efficiency (Zhang et al., 2022).

Environmental and Material Science

• Adsorption and Recovery of Metals : A study explores using 2-hydroxy-5-methoxy benzoic acid for surface modification of activated carbon for adsorption-based recovery of cobalt from aqueous media, indicating potential environmental applications (Gunjate et al., 2020).

• Electrochemical Applications : The electrochemical behavior of benzoic acid derivatives, including 2-hydroxy-5-methoxy benzoic acid, has been studied for their potential in applications like energy storage and conversion (Mandić et al., 2004).

Chemical and Pharmaceutical Research

• Chemical Reactions and Derivatives : The reactions of certain isocyanates with 2-carbomethoxyphenyl isocyanate to produce compounds like 2-[((5-amino-1H-tetrazol-1-yl)carbonyl)amino]benzoic acid methyl ester are studied, which are relevant in pharmaceutical chemistry (Peet, 1987).

• Crystal Structure Analysis : The crystal structure of compounds like N-(2-carboxybenzoyl)-L-leucine methyl ester, which is structurally related to this compound, provides insights into the molecular arrangements and potential pharmaceutical applications (Onofrio et al., 2006).

Safety and Hazards

The compound has been classified with the GHS07 pictogram and has a signal word of "Warning". Hazard statements include H302, H315, H319, H335. Precautionary statements include P261, P271, P280, P302, P304, P305, P313, P332, P337, P338, P340, P351, P352.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

After dissolving 2-amino-5-iodobenzoic acid (4 mmol, 1052 mg) in DMF (10 ml) and MeOH (5 ml), NEt3 (3 eq, 1.67 ml) was added. Next, palladium acetate (0.1 eq, 90 mg) and dppp (0.1 eq, 165 mg) were added, carbon monoxide substitution was carried out, and the mixture was stirred at 80° C. for 5 hours. Upon completion of the reaction, acetic acid (2.5 ml) was added to suspend the reaction. Water (50 ml) was added, and extraction was performed with ethyl acetate (50 ml×3 times). The organic layer was washed with water (100 ml×2 times) and then dried over sodium sulfate. After concentration, a developing solvent (Hex/AcOEt=4/1→1/1) was used for purification by silica gel chromatography to obtain 2-amino-5-(methoxycarbonyl)benzoic acid. The compound was identified by LC-MS.